Cas no 1249855-76-2 (6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one
• CAS No: 1249855-76-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5743809
• PubChem ID: 136035585
• Update Time: 2025-10-31

6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS011602293
• 1249855-76-2
• EN300-1461946
• 6-(METHOXYMETHYL)-2-(METHYLAMINO)-3,4-DIHYDROPYRIMIDIN-4-ONE
• 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(methylamino)-
• 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H11N3O2/c1-8-7-9-5(4-12-2)3-6(11)10-7/h3H,4H2,1-2H3,(H2,8,9,10,11)
• InChI Key： MKCQZNLLGIMQRM-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(NC(NC)=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 256.0±42.0 °C(Predicted)
• pka: 9.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one

Introduction to 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one (CAS No. 1249855-76-2)

6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one, also known by its CAS number 1249855-76-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a methoxymethyl group and a methylamino group, both of which play crucial roles in its pharmacological properties.

The synthesis of 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one has been extensively studied due to its potential as a lead compound in drug discovery. One of the most common methods for its synthesis involves the Biginelli reaction, which is a multicomponent reaction that typically uses aldehydes, urea or thiourea, and active methylene compounds. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of microwave-assisted synthesis and catalysts like metal-organic frameworks (MOFs).

In terms of biological activity, 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one has shown promising results in various assays. Studies have demonstrated its potential as an antiviral agent, particularly against RNA viruses such as influenza and hepatitis C. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes. Additionally, this compound has been investigated for its anti-inflammatory properties, with preliminary data suggesting that it can modulate the expression of pro-inflammatory cytokines.

The pharmacokinetic profile of 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one is another area of active research. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it a suitable candidate for further development into a therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed through further optimization and clinical trials.

In the context of drug discovery, 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one has been used as a scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's potency and selectivity. For instance, modifications at the methoxymethyl and methylamino positions have led to compounds with improved antiviral and anti-inflammatory properties.

The safety profile of 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one is also an important consideration in its development as a therapeutic agent. Toxicological studies have generally shown low toxicity at therapeutic doses, although more comprehensive safety assessments are required before it can be advanced to clinical trials. These assessments will include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one (CAS No. 1249855-76-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and address any challenges in its clinical translation.